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Introduction
Strychnine, an indole alkaloid, has a storied history, from its origins in the seeds of the

Strychnos nux-vomica tree to its use as a rodenticide and its pivotal role in neurobiological

research.[1][2][3] This guide focuses on the hydrated sulfate salt, strychnine sulfate
pentahydrate, a form frequently utilized in research due to its increased solubility in aqueous

solutions compared to the free base.[1] As a potent and highly specific competitive antagonist

of glycine receptors, it remains an invaluable tool for scientists investigating the intricacies of

the central nervous system, particularly inhibitory neurotransmission.[2][4]

This document provides a comprehensive overview of the core chemical and physical

properties of strychnine sulfate pentahydrate. It is intended for researchers, scientists, and

drug development professionals who require a deep, practical understanding of this compound

for experimental design, safety protocol development, and analytical method implementation.

Chemical Identity and Core Properties
Strychnine sulfate pentahydrate is the hydrated sulfate salt of the alkaloid strychnine.[5] Its

chemical structure consists of two strychnine molecules, one sulfate ion, and five molecules of
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water of hydration.

Molecular Structure
The complex, heptacyclic structure of the strychnine molecule is fundamental to its biological

activity. The sulfate salt form enhances its utility in laboratory settings.
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Caption: Molecular association in strychnine sulfate pentahydrate.
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Physicochemical Data Summary
The fundamental properties of strychnine sulfate pentahydrate are summarized below.

These values are critical for preparing solutions, designing experiments, and ensuring safe

handling.

Property Value Source(s)

CAS Number 60491-10-3 [2][6][7]

Molecular Formula C₄₂H₄₄N₄O₄·H₂SO₄·5H₂O [1][2][6]

Molecular Weight 856.99 g/mol [1][2][6][8]

Appearance

White to almost white or very

pale yellow crystalline powder.

[2][6][9][10]

[2][6][9][10]

Odor Odorless [9]

pH
5.5 (in a 1:100 aqueous

solution)
[5][9][11]

Melting Point

Decomposes at ~200°C

(392°F) (for anhydrous form).

Data for pentahydrate is not

readily available.[12]

[12]

Purity
Typically >97.0%[1][6] or ≥99%

(by titration).[2]
[1][2][6]

Solubility and Crystal Structure
The arrangement of molecules in the solid state and their interaction with solvents are defining

characteristics that influence bioavailability, stability, and formulation.

Solubility Profile
Unlike the strychnine free base which is poorly soluble in water, the sulfate salt is moderately

soluble.[1][11] This property is the primary reason for its use in preparing aqueous stock

solutions for research.
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Water: Soluble, with a reported solubility of 29 g/L.[1]

Alcohol: Slightly soluble.[1]

Ether: Insoluble.[1]

DMSO: Slightly soluble.[5]

Methanol: Sparingly soluble.[5]

Experimental Insight: The pH of the aqueous medium can significantly impact the solubility of

strychnine salts. In basic conditions, the salt can convert to the less soluble free base,

potentially causing precipitation. Therefore, maintaining a neutral to slightly acidic pH is crucial

for solution stability.

Crystal and Hydrate Forms
Strychnine sulfate pentahydrate crystallizes in the monoclinic system with the space group

C2.[13] The crystal structure is complex, and research has shown that strychnine sulfate can

form at least eight different hydrate forms (HyA–HyH).[14] The "pentahydrate" (HyA) is one of

the most stable forms under ambient conditions (20–60% relative humidity).[14]

Causality Behind Hydrate Stability: The stability and interconversion of these hydrate forms are

highly dependent on environmental factors, particularly relative humidity (RH) and temperature.

[5][14] The water molecules play an essential role in stabilizing the crystal lattice.[14] Attempts

to create a crystalline water-free form through drying have been unsuccessful, highlighting the

integral nature of hydration for its crystalline structure.[14] This is a critical consideration for

long-term storage and handling, as fluctuations in humidity can lead to changes in the

material's physical state and potentially its reactivity.

Stability and Handling
Understanding the chemical stability and incompatibilities of strychnine sulfate pentahydrate
is paramount for ensuring both experimental integrity and personnel safety.

Chemical Stability
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The compound is generally stable under proper storage conditions.[9][10][15] However, it

exhibits specific sensitivities:

Light Sensitivity: The compound is light-sensitive and should be stored protected from light to

prevent degradation.[12][15][16]

Incompatibilities: It is incompatible with strong oxidizing agents, strong bases, and alkalies.

[9][10][16] Contact with alkaline substances (alkali carbonates, bicarbonates) can cause the

precipitation of the strychnine free base.[12][17] It is also incompatible with a range of other

compounds including bromides, iodides, and tannic acid.[12][17]

Recommended Storage and Handling
Given its high toxicity, stringent protocols must be followed.

Storage: Store in a cool, dry, well-ventilated, and securely locked location, accessible only to

authorized personnel.[10][16][18] Keep containers tightly closed and protected from light.[12]

[18]

Handling: All manipulations should be performed in a designated area, preferably within a

laboratory fume hood, to avoid inhalation of dust.[18][19] Use appropriate personal protective

equipment (PPE), including safety goggles with side shields, chemical-resistant gloves, and

a lab coat.[19][20] Do not eat, drink, or smoke when handling this product.[1][20]

Toxicological Profile and Mechanism of Action
Strychnine is a potent neurotoxin with a well-characterized mechanism of action.[1] Its toxicity

is the basis for its historical use as a pesticide and the extreme caution required for its

handling.

Mechanism of Action: Glycine Receptor Antagonism
Strychnine exerts its toxic effects by acting as a competitive antagonist at postsynaptic glycine

receptors, primarily in the spinal cord and brainstem.[2][4]
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Caption: Strychnine's competitive antagonism of the glycine receptor.

Glycine is a major inhibitory neurotransmitter that modulates motor neuron activity.[4] By

blocking glycine's binding site, strychnine prevents the influx of chloride ions that would

normally hyperpolarize and inhibit the postsynaptic neuron. This disinhibition results in a state

of hyperexcitability, leading to uncontrolled muscle contractions, reflex convulsions, and

ultimately, death by asphyxia due to paralysis of respiratory muscles.[3][4][15]

Acute Toxicity
Routes of Exposure: Poisoning can occur through ingestion, inhalation, or absorption

through mucous membranes.[3]
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Onset: Symptoms can appear rapidly, within 15 to 60 minutes of exposure.[17][21]

Symptoms: Early signs include muscle stiffness, twitching, and anxiety.[21][22] These

progress to severe, painful convulsions, which can be triggered by minimal sensory stimuli

(sound, touch, or light).[3][21]

Lethal Dose: The minimum lethal oral dose in adults is estimated to be between 30–120 mg.

[3]

Emergency Response is Critical: Exposure to strychnine is a medical emergency. Immediate

medical attention is required. Decontamination of skin and removal from the source of

exposure must be performed promptly by emergency personnel wearing appropriate protective

gear.[17]

Analytical Methodologies
The accurate detection and quantification of strychnine are crucial in forensic toxicology, clinical

analysis, and research.[2] Modern analytical techniques offer high sensitivity and specificity.

Sample Preparation: Liquid-Liquid Extraction (LLE)
The choice of sample preparation is critical for isolating strychnine from complex biological

matrices like blood or tissue. LLE is a robust and widely used method.[4][23]

Protocol Rationale: This multi-step process is designed to selectively isolate the basic

strychnine molecule from acidic and neutral interferences. The initial extraction into an organic

solvent separates it from the bulk aqueous matrix. The acid wash then removes any co-

extracted basic impurities, while strychnine (as a protonated salt) moves into the acidic

aqueous phase. Finally, making the solution alkaline deprotonates the strychnine, allowing it to

be re-extracted into a clean organic phase, thus concentrating and purifying the analyte for

analysis.

Step-by-Step Protocol:

Alkalinization: Adjust the pH of the biological sample (e.g., 1 mL of blood or urine) to be

alkaline (pH 9-10) using a suitable base like ammonium hydroxide. This converts the

strychnine salt to its free base form, which is more soluble in organic solvents.
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Initial Extraction: Add an appropriate organic solvent mixture (e.g., chloroform/isopropanol).

Vortex vigorously for 2 minutes to ensure thorough mixing and transfer of strychnine into the

organic phase.

Phase Separation: Centrifuge the mixture to achieve clear separation of the aqueous and

organic layers.

Collection: Carefully transfer the organic (lower) layer to a clean tube. Repeat the extraction

(steps 2-4) on the remaining aqueous layer and combine the organic extracts to maximize

recovery.

Acid Wash (Clean-up): Add a dilute acid (e.g., 0.1 N H₂SO₄) to the combined organic

extracts. Vortex and centrifuge. The strychnine will move into the acidic aqueous (upper)

layer as a salt. Discard the organic layer.[4][23]

Re-extraction: Make the remaining acidic aqueous layer alkaline again with a base. Perform

a final extraction into a fresh portion of the organic solvent.

Evaporation: Evaporate the final organic extract to dryness under a gentle stream of nitrogen

gas at a controlled temperature (e.g., 40°C).[4]

Reconstitution: Reconstitute the dried residue in a small, precise volume of mobile phase (for

LC) or a suitable solvent (for GC) immediately prior to analysis.[4]

Instrumental Analysis Workflow
The gold standard for strychnine analysis is chromatography coupled with mass spectrometry,

which provides definitive identification and quantification.
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Caption: General workflow for the analysis of strychnine in biological samples.

Gas Chromatography-Mass Spectrometry (GC-MS): A highly specific and sensitive

technique. A typical GC column would be an HP-5MS or similar, with an oven program

designed to elute strychnine effectively.[4][23]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Considered the gold

standard for its exceptional sensitivity and specificity, requiring minimal sample volume.[4]

Analysis is typically performed using a C18 reversed-phase column with a gradient mobile

phase of water and acetonitrile containing formic acid, coupled to a triple quadrupole mass

spectrometer operating in positive electrospray ionization (ESI+) mode.[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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